Cas no 868977-90-6 (4-butoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide)

• Product Name: 4-butoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide
• CAS No: 868977-90-6
• MF: C₂₁H₂₅N₃O₂
• MW: 351.442105054855
• CID: 6530062
• Update Time: 2025-05-27

4-butoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide
• 4-butoxy-N-[2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl]benzamide

• Inchi： 1S/C21H25N3O2/c1-3-4-13-26-19-7-5-17(6-8-19)21(25)22-11-9-18-15-24-12-10-16(2)14-20(24)23-18/h5-8,10,12,14-15H,3-4,9,11,13H2,1-2H3,(H,22,25)
• InChI Key： VNJZUARLHFTGIS-UHFFFAOYSA-N
• SMILES： C(NCCC1=CN2C(=N1)C=C(C)C=C2)(=O)C1=CC=C(OCCCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 4-butoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide

4-butoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide (CAS No. 868977-90-6): A Comprehensive Overview

4-butoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide (CAS No. 868977-90-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of imidazopyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of 4-butoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide is characterized by a benzamide moiety linked to an imidazopyridine ring through an ethyl linker. The butoxy substituent on the benzamide ring and the methyl group on the imidazopyridine ring contribute to the compound's lipophilicity and stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-butoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems and reduce oxidative stress, which are key factors in the pathogenesis of these conditions.

In addition to its neuroprotective effects, 4-butoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide has demonstrated anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. These findings suggest that this compound may have broad therapeutic potential beyond neurodegenerative disorders.

The pharmacokinetic profile of 4-butoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide has also been extensively studied. Preclinical data indicate that it exhibits good oral bioavailability and a favorable distribution profile, with preferential accumulation in brain tissue. This property is particularly advantageous for targeting central nervous system (CNS) disorders where drug delivery to the brain is crucial.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-butoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The synthesis of 4-butoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide involves a multi-step process that includes the formation of the imidazopyridine ring and subsequent functionalization with the benzamide moiety. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production.

In conclusion, 4-butoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide (CAS No. 868977-90-6) represents a promising candidate for the development of novel therapeutics targeting neurodegenerative diseases and inflammatory conditions. Its unique chemical structure and favorable pharmacological properties make it an exciting area of ongoing research and development in the pharmaceutical industry.